Cas no 70453-71-3 (N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide)

• Product Name: N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
• CAS No: 70453-71-3
• MF: C₁₇H₁₂ClNO₂S
• MW: 329.800682067871
• CID: 1743846
• PubChem ID: 607024
• Update Time: 2025-04-21

N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, N-(4-acetylphenyl)-3-chloro-
• N-(4-acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
• SR-01000424794
• STK132978
• SR-01000424794-1
• CB02030
• PKOPSSCTCHIJHC-UHFFFAOYSA-N
• N-(4-Acetylphenyl)-3-chloro-1-benzothiophene-2-carboxamide #
• SMSF0007027
• CBMicro_000767
• AKOS000592085
• 70453-71-3
• AG-205/11611357
• N-(4-acetylphenyl)-3-chlorobenzo[b]thiophene-2-carboxamide
• Benzothiophene-2-carboxamide, 3-chloro-N-(4-acetylphenyl)-
• F0359-0241
• BIM-0000660.P001

• Inchi： 1S/C17H12ClNO2S/c1-10(20)11-6-8-12(9-7-11)19-17(21)16-15(18)13-4-2-3-5-14(13)22-16/h2-9H,1H3,(H,19,21)
• InChI Key： PKOPSSCTCHIJHC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=CC(C(C)=O)=CC=2)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 329.02786
• Monoisotopic Mass: 329.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides